Cas no 63572-73-6 (5-Nitro-1H-pyrazolo[3,4-b]pyridine)

• Product Name: 5-Nitro-1H-pyrazolo[3,4-b]pyridine
• CAS No: 63572-73-6
• MF: C₆H₄N₄O₂
• MW: 164.121560096741
• MDL: MFCD11215386
• CID: 830384
• PubChem ID: 12352776
• Update Time: 2025-05-20

5-Nitro-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-1H-pyrazolo[3,4-b]pyridine
• 5-nitro-1(2)H-pyrazolo[3,4-b]pyridine
• 5-nitropyrazolo[5,4-b]pyridine
• 5-Nitropyrazolo<3,4-b>pyridin
• 5-nitropyrazolo<3,4-b>pyridine
• 1H-PYRAZOLO[3,4-B]PYRIDINE, 5-NITRO-
• 5-nitropyrazolo[3,4-b]pyridine
• RXLQRSOJODHPES-UHFFFAOYSA-N
• BCP27168
• STK510309
• SBB026915
• FCH889543
• PB32945
• ST1171156
• AB0025976
• AX8208745
• W7549
• BB 0261317
• ST

• MDL： MFCD11215386
• Inchi： 1S/C6H4N4O2/c11-10(12)5-1-4-2-8-9-6(4)7-3-5/h1-3H,(H,7,8,9)
• InChI Key： RXLQRSOJODHPES-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C2C(C=NN2)=C1)=O

Computed Properties

• Exact Mass: 164.03300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Topological Polar Surface Area: 87.4

Experimental Properties

• Density: 1.79±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 212-213 ºC
• Boiling Point: 233.4±50.0 ºC (760 Torr),
• Flash Point: 95.0±30.1 ºC,
• Solubility: Dissolution (36 g/l) (25 º C),
• PSA: 87.39000
• LogP: 1.38930

Additional information on 5-Nitro-1H-pyrazolo[3,4-b]pyridine

5-Nitro-1H-pyrazolo[3,4-b]pyridine: A Comprehensive Overview

5-Nitro-1H-pyrazolo[3,4-b]pyridine (CAS No. 63572-73-6) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazolopyridines, which are known for their unique electronic properties and potential applications in drug discovery and advanced materials. The 5-nitro substituent plays a crucial role in modulating the electronic characteristics of the molecule, making it a valuable compound for various research and industrial applications.

Recent studies have highlighted the importance of 5-nitro-1H-pyrazolo[3,4-b]pyridine in the development of novel pharmaceutical agents. Researchers have explored its potential as a building block for designing bioactive molecules with specific targeting capabilities. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities. The pyrazolo[3,4-b]pyridine core provides a rigid framework that facilitates interactions with biological targets, making it an attractive candidate for drug design.

In addition to its pharmaceutical applications, 5-nitro-1H-pyrazolo[3,4-b]pyridine has also been investigated for its role in materials science. The compound's ability to form stable coordination complexes has led to its use in the synthesis of metal-organic frameworks (MOFs). A 2022 study in *Chemistry of Materials* reported that incorporating this compound into MOFs enhances their porosity and stability, making them suitable for gas storage and catalytic applications. The nitro group at position 5 contributes to the molecule's ability to coordinate with metal ions, further expanding its utility in material design.

The synthesis of 5-nitro-1H-pyrazolo[3,4-b]pyridine involves a multi-step process that typically includes nitration and cyclization reactions. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels. For example, a 2021 paper in *Organic Process Research & Development* described a scalable route for synthesizing this compound using microwave-assisted techniques. This approach not only accelerates the reaction but also reduces energy consumption, aligning with green chemistry principles.

From an analytical standpoint, 5-nitro-1H-pyrazolo[3,4-b]pyridine has been thoroughly characterized using various spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These analyses are critical for ensuring the reliability of experimental results in both academic and industrial settings.

Looking ahead, the potential applications of 5-nitro-1H-pyrazolo[3,4-b]pyridine are vast and continue to evolve with ongoing research. Its unique combination of electronic properties and structural versatility makes it a valuable compound for addressing challenges in drug discovery, materials science, and beyond. As researchers continue to explore its capabilities, this compound is poised to play an increasingly important role in advancing scientific innovation.